4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]benzoic acid

• IUPAC Name: 4-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]benzoic acid
• InChI: InChI=1S/C27H25NO4/c29-26(30)20-11-9-18(10-12-20)19-13-15-28(16-14-19)27(31)32-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-12,19,25H,13-17H2,(H,29,30)
• InChI Key: GTEOOIWEXAHOQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=C(C=C2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C27H25NO4
• Molecular Weight: 427.5 g/mol

Description

4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]benzoic acid, also known as Fmoc-Lys-OH, is a chemical compound that is widely used in scientific research. It is a derivative of lysine, an essential amino acid that plays a crucial role in protein synthesis. Fmoc-Lys-OH is mainly used in peptide synthesis, where it serves as a protective group for the amino group of lysine.

Scientific Research Applications

Protective Group in Synthesis

The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a key component of 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]benzoic acid, is used to protect hydroxy-groups in various chemical syntheses. It can be conveniently removed while keeping other base-labile protecting groups intact (Gioeli & Chattopadhyaya, 1982).

Crystal Structure Analysis

The crystal structure of related compounds, such as 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, provides insights into the conformation and bonding arrangements of similar chemical structures (Faizi et al., 2016).

Metabolic Pathways

4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]benzoic acid is involved in the oxidative metabolism of certain pharmaceutical compounds. This understanding is critical in developing new drugs and understanding their metabolic pathways (Hvenegaard et al., 2012).

Molecular Probes for Nanoparticles

Derivatives of this compound, such as fluorescent 4-(6-piperidinyl-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)benzoic acid, are used as molecular probes for nanoparticles like ZnO, offering potential in nanotechnology and material sciences (Bekere et al., 2013).

Gold Complex Synthesis

The compound plays a role in the synthesis of gold complexes, which are important in materials science and catalysis (Vicente et al., 2004).

Drug Discovery

In drug discovery, certain derivatives are identified as potential therapeutic agents, as demonstrated in virtual screening studies for specific receptor targets (Kiss et al., 2012).

Solid Phase Synthesis

The compound is utilized in solid phase synthesis, particularly in the development of new linkers and supports for the efficient synthesis of peptides and other compounds (Bleicher et al., 2000).

Photophysical Properties

It's used in the study of photophysical properties and the development of novel fluorescence probes, which are critical in biological imaging and diagnostics (Setsukinai et al., 2003).